3-((4-ethylphenyl)sulfonyl)-6-methyl-N-phenylquinolin-4-amine

• IUPAC Name: 3-(4-ethylphenyl)sulfonyl-6-methyl-N-phenylquinolin-4-amine
• InChI: InChI=1S/C24H22N2O2S/c1-3-18-10-12-20(13-11-18)29(27,28)23-16-25-22-14-9-17(2)15-21(22)24(23)26-19-7-5-4-6-8-19/h4-16H,3H2,1-2H3,(H,25,26)
• InChI Key: ZPNDHBIFFZYRNJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN=C3C=CC(=CC3=C2NC4=CC=CC=C4)C
• Molecular Formula: C24H22N2O2S
• Molecular Weight: 402.5 g/mol
• CAS No.: 899356-25-3

Description

3-((4-ethylphenyl)sulfonyl)-6-methyl-N-phenylquinolin-4-amine is a chemical compound with a complex structure and a wide range of potential applications. In

Scientific Research Applications

Chemical Synthesis and Cyclization Reactions

Chemical compounds with sulfonyl groups and quinoline moieties have been widely studied for their applications in chemical synthesis and cyclization reactions. For instance, the cyclization of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate in the presence of bases yields 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, showcasing the potential of sulfonyl-containing compounds in facilitating cyclization reactions (Ukrainets et al., 2014). Similarly, the synthesis of 3-arylsulfonylquinoline derivatives, important as pharmaceutical drugs, has been achieved through tert-butyl hydroperoxide mediated cycloaddition, highlighting the relevance of sulfonyl and quinoline functionalities in pharmaceutical synthesis (Zhang et al., 2016).

Antimicrobial Activity

Compounds incorporating sulfonyl and quinoline structures have been explored for their antimicrobial properties. For instance, metal chelates of 5-(4-N, N-Diethylamino sulfonyl phenyl azo)-8-hydorxy quinoline demonstrated antimicrobial activity, suggesting potential applications of similar compounds in developing new antimicrobial agents (Patel, 2009).

Electron Transport Materials

Sulfonyl-based electron transport materials with high triplet energy have been synthesized for use in phosphorescent organic light-emitting diodes (PhOLEDs), indicating that compounds with sulfonyl groups could contribute to advancements in electronic and photonic devices (Jeon et al., 2014).

Mechanism of Action

Target of Action

The primary target of the compound, also known as 3-(4-ETHYLBENZENESULFONYL)-6-METHYL-N-PHENYLQUINOLIN-4-AMINE, is the Urea Transporter B (UT-B) . UT-B is a protein that facilitates the transport of urea across cell membranes, playing a crucial role in the urinary concentration mechanism.

Mode of Action

The compound acts as a reversible inhibitor of UT-B . It targets a UT-B intracellular site in a urea-competitive manner . This means it competes with urea for the same binding site on the UT-B transporter, thereby inhibiting the transport of urea across the cell membrane.

Result of Action

The compound’s action results in a decrease in the maximum urinary concentration and an increase in urination volume . This is due to the inhibition of urea transport, which disrupts the concentration of urine.